Cas no 38950-28-6 (Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1))

Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1) structure
38950-28-6 structure
Product Name:Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1)
CAS No:38950-28-6
MF:C6H5Cl2NaO3S
MW:251.062869787216
CID:308887
PubChem ID:3084725
Update Time:2025-04-19

Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1)
    • KLIGLER IRON AGAR
    • Sodium 3,4-Dichlorobenzenesulfonate
    • sodium,3,4-dichlorobenzenesulfonic acid
    • 3,4-Dichlorobenzenesulfonic acid sodium salt
    • Nsc190681
    • sodium 3,4-dichlorobenzenesulphonate
    • 38950-28-6
    • NSC 190681
    • EINECS 254-208-3
    • sodium;3,4-dichlorobenzenesulfonic acid;hydride
    • Inchi: 1S/C6H4Cl2O3S.Na.H/c7-5-2-1-4(3-6(5)8)12(9,10)11;;/h1-3H,(H,9,10,11);;/q;+1;-1
    • InChI Key: MXAHKSOECNQORE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)S(=O)(=O)O)Cl.[Na+].[H-]

Computed Properties

  • Exact Mass: 247.90789
  • Monoisotopic Mass: 247.908
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not determined
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Density: 1.668
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 57.2
  • LogP: 3.32090
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